Cas no 160662-05-5 (2-(5-Amino-1-methyl-1H-pyrazol-4-yl)acetonitrile)

2-(5-Amino-1-methyl-1H-pyrazol-4-yl)acetonitrile structure
160662-05-5 structure
Product Name:2-(5-Amino-1-methyl-1H-pyrazol-4-yl)acetonitrile
CAS No:160662-05-5
MF:C6H8N4
MW:136.15452003479
CID:1095425
PubChem ID:10240863
Update Time:2025-04-20

2-(5-Amino-1-methyl-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Amino-1-methyl-1H-pyrazol-4-yl)acetonitrile
    • EN300-1617781
    • AKOS006348576
    • 160662-05-5
    • 2-(5-AMINO-1-METHYLPYRAZOL-4-YL)ACETONITRILE
    • Inchi: 1S/C6H8N4/c1-10-6(8)5(2-3-7)4-9-10/h4H,2,8H2,1H3
    • InChI Key: MPZBMUDIMNPQPQ-UHFFFAOYSA-N
    • SMILES: N1(C)C(=C(CC#N)C=N1)N

Computed Properties

  • Exact Mass: 136.074896272g/mol
  • Monoisotopic Mass: 136.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 67.6Ų

2-(5-Amino-1-methyl-1H-pyrazol-4-yl)acetonitrile Pricemore >>

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Enamine
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Enamine
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